molecular formula C8H12O B8716382 6-Methyl-4,5-heptadien-2-one CAS No. 16647-01-1

6-Methyl-4,5-heptadien-2-one

Cat. No.: B8716382
CAS No.: 16647-01-1
M. Wt: 124.18 g/mol
InChI Key: HVTJTPGLVGKGRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methyl-4,5-heptadien-2-one is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

16647-01-1

Molecular Formula

C8H12O

Molecular Weight

124.18 g/mol

InChI

InChI=1S/C8H12O/c1-7(2)5-4-6-8(3)9/h4H,6H2,1-3H3

InChI Key

HVTJTPGLVGKGRS-UHFFFAOYSA-N

Canonical SMILES

CC(=C=CCC(=O)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

25.3 g 2-methyl-3-butin-2-ol, 65.0 g isopropenyl methyl ether, 0.066 g hydroquinone and 120 ml n-heptane were initially introduced into a 500 ml flask under nitrogen. 15.0 mg fluorosulfonic acid were added, while stirring. The mixture was heated to the boiling point and stirred under reflux at 60 to 77° C. for 9 h. After cooling, it was neutralized with 2 ml methanolic NaOAc solution (10 g/1) and evaporated. After distillation, 32.7 g 6-methyl-4,5-heptadien-2-one were obtained, which corresponds to a yield of 87.86.
Quantity
25.3 g
Type
reactant
Reaction Step One
Quantity
65 g
Type
reactant
Reaction Step One
Quantity
0.066 g
Type
catalyst
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
15 mg
Type
catalyst
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.